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Compound of Interest

Compound Name: Fluoxetine

Cat. No.: B1211875 Get Quote

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals handling Fluoxetine in a laboratory environment. The

following procedures are designed to minimize exposure risk and ensure proper disposal,

aligning with standard laboratory safety protocols.

Personal Protective Equipment (PPE)
When handling Fluoxetine, particularly in its powdered form, adherence to appropriate PPE is

critical to prevent skin and eye contact, inhalation, and ingestion.[1] The required equipment is

determined by the nature of the task and the potential for exposure.
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Protection Type
Minimum
Requirement

Recommended for
High-Risk Tasks

Source

Eye/Face
Safety glasses with

side shields.[2]

Chemical safety

goggles or a full-face

shield if there is a

splash potential or

when handling dusty

material.[2][3][4]

[2][3][4]

Hand
Chemical-resistant

nitrile gloves.[3]

Double-gloving, with

one cuff under the

gown and one over.[3]

[5]

[2][3][5]

Body

A lab coat or

protective disposable

gown with a solid

front, long sleeves,

and tight-fitting cuffs.

[3][5]

Impermeable body

covering to minimize

skin contact.[2]

[2][3][5]

Respiratory

Not required for

normal handling in a

well-ventilated area.[3]

A NIOSH-approved

respirator with an

appropriate dust filter

(e.g., P2) if dusts are

generated or if the

occupational exposure

level (OEL) may be

exceeded.[2][6] A Self-

Contained Breathing

Apparatus (SCBA)

may be necessary for

large spill responses.

[3]

[2][3][6]
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Engineering controls should be the primary method for controlling workplace exposure.[2]

Open handling of Fluoxetine powder is not recommended.[2]

Step-by-Step Handling Protocol:

Preparation:

Before handling, review the Safety Data Sheet (SDS) thoroughly.[7]

Ensure that a safety eyewash station and a deluge shower are accessible and fully

functional.[3]

Prepare the work area in a designated space, preferably within a fume hood, ventilated

enclosure, or a down-draft booth to minimize dust generation and accumulation.[2][8]

Handling the Compound:

Don the appropriate PPE as detailed in the table above.

Avoid all personal contact, including inhalation of dust.[1] Do not eat, drink, or smoke in

the handling area.[6][8]

When weighing or transferring the powder, do so carefully to avoid creating dust.

If preparing a solution, add the solid to the solvent slowly. For certain applications,

Fluoxetine hydrochloride is soluble in organic solvents like ethanol, DMSO, and

dimethylformamide (DMF).[7]

Post-Handling:

Decontaminate all work surfaces and equipment after use.

Securely seal the container of Fluoxetine and store it in a cool, dry, and well-ventilated

place between 15 and 30°C (59 to 86°F).[2][4]

Remove PPE carefully to avoid cross-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling.[4][7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehs.lilly.com/Prozac_US%20SDS.pdf
https://www.benchchem.com/product/b1211875?utm_src=pdf-body
https://ehs.lilly.com/Prozac_US%20SDS.pdf
https://cdn.caymanchem.com/cdn/insert/22158.pdf
https://sciegenpharm.com/wp-content/uploads/2021/02/fluoxetine-capsules-SDS.pdf
https://ehs.lilly.com/Prozac_US%20SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxM3Z2bXlraWJ4a3JlaWtwb204YjM0bm90bDI3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTYyOTYtNzgtN19NU0lDODQ1X0ZsdW94ZXRpbmUgaHlkcm9jaGxvcmlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc1NjI5Ni03OC03X01TSUM4NDVfRmx1b3hldGluZSUyMGh5ZHJvY2hsb3JpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8274c3247e97f5df30c365153cef2f6869c976fe/56296-78-7_MSIC845_Fluoxetine%20hydrochloride.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://nmu-mi.newlook.safecollegessds.com/document/view/09ce6fa6-9c5f-46a7-8b93-96ee3135d108/61c9d1c2-2ea5-4d18-8a6d-917e9dde0585/Fluoxetine%20Hydrochloride?location_id=58c60293-51b6-4fe5-898d-71fb2e8ecd24
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxM3Z2bXlraWJ4a3JlaWtwb204YjM0bm90bDI3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTYyOTYtNzgtN19NU0lDODQ1X0ZsdW94ZXRpbmUgaHlkcm9jaGxvcmlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc1NjI5Ni03OC03X01TSUM4NDVfRmx1b3hldGluZSUyMGh5ZHJvY2hsb3JpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8274c3247e97f5df30c365153cef2f6869c976fe/56296-78-7_MSIC845_Fluoxetine%20hydrochloride.pdf
https://www.benchchem.com/product/b1211875?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/22158.pdf
https://www.benchchem.com/product/b1211875?utm_src=pdf-body
https://ehs.lilly.com/Prozac_US%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ61197MF&productDescription=FLUOXETINE+HYDROCLRIDE+99+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61197MF&productDescription=FLUOXETINE+HYDROCLRIDE+99+50MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/22158.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxM3Z2bXlraWJ4a3JlaWtwb204YjM0bm90bDI3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTYyOTYtNzgtN19NU0lDODQ1X0ZsdW94ZXRpbmUgaHlkcm9jaGxvcmlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc1NjI5Ni03OC03X01TSUM4NDVfRmx1b3hldGluZSUyMGh5ZHJvY2hsb3JpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8274c3247e97f5df30c365153cef2f6869c976fe/56296-78-7_MSIC845_Fluoxetine%20hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Spill Response
Accidental spills must be handled promptly and safely.

Minor Spill (Small amount of powder):

Avoid breathing dust.[1]

Do not use a dry sweep method as it can generate dust.[2][3]

Gently cover the spill with a damp paper towel or lightly mist the material with water to

prevent dust from becoming airborne.[2]

Alternatively, use a vacuum cleaner equipped with a HEPA filter.[1]

Wipe the area clean and place all contaminated materials into a sealed container for

hazardous waste disposal.[8]

Major Spill:

Evacuate personnel from the immediate area and move upwind.[1]

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Only trained personnel with appropriate PPE, including full-body protective clothing and

breathing apparatus, should address the spill.[1]

Prevent the spillage from entering drains or water courses.[1]

Contain the spill with sand, earth, or vermiculite and collect the material into labeled

containers for disposal.[1]

Disposal Plan
Fluoxetine is very toxic to aquatic life with long-lasting effects.[8][9] Therefore, it must not be

disposed of down the drain or in regular trash.[10][11]

Waste Disposal Protocol:
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Segregation: Collect all Fluoxetine waste, including contaminated PPE, spill cleanup

materials, and empty containers, into a designated, clearly labeled, and sealed hazardous

waste container.

Disposal: Dispose of the contents and the container through an approved waste disposal

plant or via industrial combustion.[8][9] Consult your institution's environmental health and

safety (EHS) office for specific procedures and to ensure compliance with local, state, and

federal regulations.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for handling Fluoxetine safely within a

laboratory environment.
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Caption: Logical workflow for the safe handling and disposal of Fluoxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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